Cas no 2580095-99-2 (rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-phenylazetidine-2-carboxylic acid)

• Product Name: rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-phenylazetidine-2-carboxylic acid
• CAS No: 2580095-99-2
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 6132382
• PubChem ID: 165891460
• Update Time: 2025-06-13

rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-phenylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27725352
• 2580095-99-2
• rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-phenylazetidine-2-carboxylic acid

• Inchi： 1S/C18H17NO4/c20-17(21)16-15(14-9-5-2-6-10-14)11-19(16)18(22)23-12-13-7-3-1-4-8-13/h1-10,15-16H,11-12H2,(H,20,21)/t15-,16+/m1/s1
• InChI Key： HQRIZPVAMOVVCN-CVEARBPZSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C[C@H](C2C=CC=CC=2)[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-phenylazetidine-2-carboxylic acid

Professional Introduction to rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-phenylazetidine-2-carboxylic Acid (CAS No. 2580095-99-2)

Rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-phenylazetidine-2-carboxylic acid, identified by its CAS number 2580095-99-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the azetidine class, which is characterized by a five-membered heterocyclic ring containing two nitrogen atoms. The presence of both a benzyloxy carbonyl group and a phenyl substituent in the molecule imparts unique chemical and pharmacological properties, making it a promising candidate for further research and development.

The structural features of rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-phenylazetidine-2-carboxylic acid make it an intriguing subject for investigation in drug discovery. The benzyloxy carbonyl group, a common protective group in peptide synthesis, suggests potential applications in the development of peptide mimetics or protease inhibitors. Additionally, the phenyl ring can serve as a pharmacophore, contributing to the compound's binding affinity and selectivity towards biological targets. These attributes have positioned this compound as a valuable tool in the quest for novel therapeutic agents.

In recent years, there has been growing interest in azetidine derivatives due to their potential biological activities. For instance, studies have demonstrated that azetidine-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-phenylazetidine-2-carboxylic acid, with its (2R,3R) stereocenters, may confer unique interactions with biological targets compared to its enantiomers or analogs. This stereochemical specificity is often crucial in determining the efficacy and safety of a drug candidate.

One of the most compelling aspects of this compound is its potential role in the development of enzyme inhibitors. The benzyloxy carbonyl group can mimic the transition state of substrates in enzymatic reactions, thereby acting as a potent inhibitor. This mechanism has been exploited in the design of protease inhibitors, which are widely used in the treatment of various diseases, including HIV and hepatitis C. Furthermore, the phenyl substituent may enhance binding interactions with enzymes by engaging in hydrophobic interactions or π-stacking effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-phenylazetidine-2-carboxylic acid with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to several enzyme targets, including kinases and phosphodiesterases. These findings are particularly promising given the critical roles that these enzymes play in cellular signaling pathways associated with various diseases. By targeting these pathways, rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-phenylazetidine-2-carboxylic acid may offer a novel therapeutic approach.

The synthesis of rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-phenylazetidine-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the azetidine ring requires careful control of reaction conditions to ensure high yield and enantioselectivity. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been employed to achieve the desired stereochemical outcome. Additionally, protecting group strategies must be employed to safeguard sensitive functional groups during synthetic transformations.

In conclusion, rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-phenylazetidine-2-carboxylic acid (CAS No. 2580095-99-2) is a structurally complex and pharmacologically interesting compound with significant potential in drug discovery. Its unique combination of functional groups and stereochemical configuration makes it an attractive candidate for further investigation. As research in this area continues to evolve, it is likely that new applications and therapeutic uses for this compound will be uncovered.